Cas no 2223042-62-2 (4-Chloro-2-(iso-propyl)pyrimidine-5-boronic acid pinacol ester)

• Product Name: 4-Chloro-2-(iso-propyl)pyrimidine-5-boronic acid pinacol ester
• CAS No: 2223042-62-2
• MF: C₁₃H₂₀BClN₂O₂
• MW: 282.574102401733
• CID: 6822649
• PubChem ID: 133635708
• Update Time: 2025-03-03

4-Chloro-2-(iso-propyl)pyrimidine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223042-62-2
• CS-29824
• 4-Chloro-2-(iso-propyl)pyrimidine-5-boronic acid pinacol ester

• Inchi： 1S/C13H20BClN2O2/c1-8(2)11-16-7-9(10(15)17-11)14-18-12(3,4)13(5,6)19-14/h7-8H,1-6H3
• InChI Key： JBFUYQHUPSJQOR-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CN=C(C(C)C)N=1

Computed Properties

• Exact Mass: 282.1306357Da
• Monoisotopic Mass: 282.1306357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų